Cas no 332400-85-8 (1-(4-Chlorophenyl)sulfonyl-4-piperidinecarbohydrazide)

• Product Name: 1-(4-Chlorophenyl)sulfonyl-4-piperidinecarbohydrazide
• CAS No: 332400-85-8
• MF: C₁₂H₁₆ClN₃O₃S
• MW: 317.79174041748
• MDL: MFCD00754333
• CID: 1075643
• PubChem ID: 580731
• Update Time: 2025-06-08

1-(4-Chlorophenyl)sulfonyl-4-piperidinecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Chlorophenyl)sulfonyl]-4-piperidinecarbohydrazide
• 1-(4-Chloro-benzenesulfonyl)-piperidine-4-carboxylic acid hydrazide
• 1-[(4-chlorophenyl)sulfonyl]piperidine-4-carbohydrazide
• AC1LBDD0
• CTK7F0596
• MolPort-000-161-547
• SBB009521
• J-502816
• MLS001143348
• STK346622
• AKOS000310312
• Cambridge id 5647137
• EN300-229675
• C12H16ClN3O3S
• HMS2780H11
• 1-(4-chlorophenyl)sulfonylpiperidine-4-carbohydrazide
• 1-((4-Chlorophenyl)sulfonyl)piperidine-4-carbohydrazide
• CHEMBL1865352
• CS-0350922
• 332400-85-8
• SMR000473173
• 1-(4-chlorobenzenesulfonyl)piperidine-4-carbohydrazide
• 1R-1300
• OFPWIKXAQKSKPL-UHFFFAOYSA-N
• DTXSID90342320
• ALBB-002815
• MFCD00754333
• 1-[(4-Chlorophenyl)sulfonyl]-4-piperidinecarbohydrazide #
• BBL013446
• 1-(4-chlorophenylsulfonyl)piperidine-4-carbohydrazide
• 1-(4-Chlorophenyl)sulfonyl-4-piperidinecarbohydrazide

• MDL： MFCD00754333
• Inchi： 1S/C12H16ClN3O3S/c13-10-1-3-11(4-2-10)20(18,19)16-7-5-9(6-8-16)12(17)15-14/h1-4,9H,5-8,14H2,(H,15,17)
• InChI Key： OFPWIKXAQKSKPL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCC(C(NN)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 317.0600902g/mol
• Monoisotopic Mass: 317.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Melting Point: 206-208°C

1-(4-Chlorophenyl)sulfonyl-4-piperidinecarbohydrazide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-Chlorophenyl)sulfonyl-4-piperidinecarbohydrazide

Recent Advances in the Study of 1-(4-Chlorophenyl)sulfonyl-4-piperidinecarbohydrazide (CAS: 332400-85-8)

1-(4-Chlorophenyl)sulfonyl-4-piperidinecarbohydrazide (CAS: 332400-85-8) is a sulfonylhydrazide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 1-(4-Chlorophenyl)sulfonyl-4-piperidinecarbohydrazide, with particular emphasis on improving its yield and purity. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, have been employed to achieve higher efficiency and reduced reaction times. These advancements have facilitated the production of the compound in larger quantities, enabling more extensive pharmacological evaluations. Additionally, computational chemistry approaches, such as molecular docking and density functional theory (DFT) calculations, have been utilized to predict the compound's interactions with biological targets and to elucidate its electronic properties.

Pharmacological investigations have revealed that 1-(4-Chlorophenyl)sulfonyl-4-piperidinecarbohydrazide exhibits promising activity against a range of biological targets. In vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory and neurodegenerative pathways. For instance, the compound has shown inhibitory effects on cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE), suggesting its possible utility in the treatment of conditions such as Alzheimer's disease and chronic inflammation. Furthermore, preliminary in vivo studies in animal models have corroborated these findings, indicating good bioavailability and tolerability profiles.

The mechanistic insights into the compound's action have been a focal point of recent research. Structural-activity relationship (SAR) studies have identified critical functional groups that contribute to its bioactivity, providing a foundation for the design of more potent analogs. Nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in characterizing the compound's three-dimensional structure, offering valuable information for drug design and optimization. These studies have also highlighted the compound's potential as a scaffold for the development of novel therapeutic agents.

In addition to its pharmacological properties, the safety and toxicological profile of 1-(4-Chlorophenyl)sulfonyl-4-piperidinecarbohydrazide have been evaluated. Acute and subchronic toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further long-term studies are warranted to fully assess its safety for clinical use. Regulatory considerations, including compliance with Good Laboratory Practice (GLP) guidelines, have also been addressed in recent reports, underscoring the compound's potential for advancement into preclinical development.

Looking ahead, the future research directions for 1-(4-Chlorophenyl)sulfonyl-4-piperidinecarbohydrazide include the exploration of its therapeutic potential in other disease areas, such as cancer and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. Moreover, the integration of artificial intelligence (AI) and machine learning (ML) in drug discovery may further enhance the efficiency of identifying and optimizing lead compounds based on this scaffold.

In conclusion, 1-(4-Chlorophenyl)sulfonyl-4-piperidinecarbohydrazide (CAS: 332400-85-8) represents a promising candidate for drug development, with its multifaceted pharmacological activities and favorable safety profile. The ongoing research efforts are poised to unlock its full potential, paving the way for novel therapeutic interventions in various medical conditions. This research brief underscores the importance of continued investment in the study of this compound and its derivatives to address unmet medical needs.